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Compound of Interest

Compound Name: SM-164

Cat. No.: B1681016

SM-164, a potent, bivalent Smac mimetic, is a valuable tool in apoptosis research, driving
scientific advancements in oncology and cellular biology. As a preferred partner in your
research endeavors, we are committed to providing comprehensive safety and handling
information that extends beyond the product itself, ensuring the well-being of researchers and
the integrity of your experiments. This guide provides immediate, essential safety protocols,
operational procedures for experimental use, and compliant disposal plans for SM-164.

Immediate Safety and Handling

While SM-164 is not classified as a hazardous substance, its toxicological properties are not
fully elucidated. Therefore, adherence to good laboratory practice and the use of appropriate
personal protective equipment (PPE) are paramount.

Personal Protective Equipment (PPE):

A comprehensive hazard assessment should always be conducted for any new experimental
protocol. However, the following PPE is mandatory when handling SM-164 in solid or solution
form:

» Eye Protection: Safety goggles with side-shields are required to protect against accidental
splashes.

» Hand Protection: Chemically resistant gloves, such as butyl rubber gloves, should be worn.
Given that SM-164 is often dissolved in DMSO, which can facilitate skin absorption of other
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substances, diligent glove use is critical.

o Body Protection: An impervious lab coat must be worn to protect against contamination of
personal clothing.

o Respiratory Protection: Handling of the powdered form of SM-164 should be conducted in a
certified chemical fume hood to avoid inhalation. A suitable respirator may be required for
certain procedures as determined by a risk assessment.

Engineering Controls:

o Ventilation: All work with SM-164, particularly the preparation of stock solutions from powder,
must be performed in a well-ventilated area, preferably a chemical fume hood.

o Safety Stations: An accessible safety shower and eyewash station must be in close proximity
to the handling area.

First Aid Measures:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids apart. Seek prompt medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. If irritation persists, seek medical advice.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Quantitative Data Summary

The following tables summarize key quantitative data for SM-164, facilitating easy reference for
experimental planning.

Table 1: Physicochemical Properties of SM-164
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Property Value

Molecular Formula Cé2Hs4N1406

Molecular Weight 1121.4 g/mol

CAS Number 957135-43-2

Solubility Soluble in DMSO (=56.07 mg/mL)

Table 2: In Vitro Efficacy of SM-164

Target Protein Binding Affinity (Ki) ICso0
XIAP (BIR2 and BIR3

_ 0.56 nM 1.39 nM
domains)
clAP-1 (BIR2 and BIR3

) 0.31 nM
domains)
clAP-2 (BIR3 domain) 1.1 nM

Experimental Protocols

Adherence to detailed and validated protocols is crucial for reproducible and reliable

experimental outcomes.
Preparation of SM-164 Stock and Working Solutions:
e Stock Solution Preparation (10 mM in DMSO):

o SM-164 is typically supplied as a lyophilized powder. To prepare a 10 mM stock solution,
reconstitute 1 mg of the powder in 89 pL of anhydrous DMSO.[1]

o Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be
applied if necessary.

o Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw
cycles.
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o Store the stock solution at -20°C for up to 3 months or at -80°C for longer-term storage.[1]

o Working Solution Preparation (for in vitro cell culture):

o Thaw an aliquot of the 10 mM stock solution.

o Dilute the stock solution to the desired final concentration using sterile cell culture
medium.

o lItis critical to ensure that the final concentration of DMSO in the cell culture medium is
below the toxic threshold for the specific cell line being used (typically <0.5%).

General In Vitro Experimental Workflow:

The following protocol outlines a general workflow for treating cultured cells with SM-164 and
assessing its effects on cell viability and apoptosis.

o Cell Seeding: Plate cells in a multi-well plate at a density appropriate for the duration of the
experiment and allow them to adhere and grow overnight.

o |nhibitor Treatment:

o Prepare serial dilutions of SM-164 in fresh cell culture medium.

o Remove the existing medium from the cells and replace it with the medium containing the
various concentrations of SM-164.

o Include a vehicle control (medium with the same concentration of DMSO used for the
highest SM-164 concentration) to account for any effects of the solvent.

 Incubation: Incubate the cells with SM-164 for the desired duration (e.g., 24, 48, or 72
hours).

« Endpoint Analysis: Following incubation, assess the cellular response using appropriate
assays.

Key Experimental Methodologies:
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e Cell Viability Assay (MTT/MTS):

o

After the treatment period, add the MTT or MTS reagent to each well.

Incubate for 1-4 hours at 37°C.

[¢]

[¢]

For the MTT assay, add a solubilization solution to dissolve the formazan crystals.

[e]

Measure the absorbance at the appropriate wavelength (typically 570 nm for MTT and 490
nm for MTS) using a microplate reader.[2][3]

» Western Blotting for Protein Analysis:
o Wash the treated cells with cold PBS and lyse them using a suitable lysis buffer.
o Determine the protein concentration of the lysates.

o Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF
membrane.

o Block the membrane and incubate with primary antibodies against target proteins (e.g.,
cleaved caspase-3, PARP, XIAP, clAP-1).

o Incubate with an appropriate HRP-conjugated secondary antibody.

[e]

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[4]

o Caspase Activity Assay:

[¢]

Lyse the treated cells using the provided lysis buffer.

[¢]

Add the caspase-3/7 fluorogenic substrate (e.g., Ac-DEVD-AMC) to the cell lysates.

Incubate at 37°C for 1-2 hours.

[e]

(¢]

Measure the fluorescence using a microplate reader to quantify caspase activity.

Mandatory Visualizations
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Signaling Pathway of SM-164 in Inducing Apoptosis:
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Caption: SM-164 induces apoptosis by inhibiting IAP proteins.

Experimental Workflow for In Vitro Analysis of SM-164:
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Caption: A typical workflow for evaluating SM-164 in vitro.

Disposal Plan

The proper disposal of SM-164 and associated waste is a critical component of laboratory
safety and environmental responsibility. All chemical waste must be handled in accordance with
institutional, local, and national regulations.
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Waste Segregation and Collection:
e Solid Waste:

o Unused or expired solid SM-164 should be collected in a designated, leak-proof, and
clearly labeled hazardous waste container.

o Contaminated disposable materials, including gloves, pipette tips, and vials, must also be
disposed of in this container.

e Liquid Waste:

o Unused stock and working solutions of SM-164, including those in DMSO, must be
collected as liquid hazardous waste.

o Use a designated, leak-proof container that is chemically compatible with the waste. Do
not mix incompatible waste streams.

Container Labeling:

o All waste containers must be clearly and securely labeled with the words "Hazardous
Waste."

e The label must include the full chemical name ("SM-164"), the solvent (e.g., "in DMSQ"), the
approximate concentration, and the date of accumulation.

Storage and Disposal Procedure:

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area, away from general laboratory traffic.

e Ensure containers are kept closed except when adding waste.

» Follow your institution's specific procedures for requesting a chemical waste pickup. Do not
dispose of SM-164 or its solutions down the drain.

o For empty containers, the first rinse with a solvent should be collected as hazardous waste.
After thorough rinsing, the container can be disposed of according to institutional guidelines
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for non-hazardous waste, ensuring the original label is defaced or removed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SM-164]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681016#personal-protective-equipment-for-
handling-sm-164]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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